Cas no 1270522-87-6 (3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE)
3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE
- Morpholine, 3-(3-bromo-2-methylphenyl)-
- EN300-1912525
- 1270522-87-6
-
- Inchi: 1S/C11H14BrNO/c1-8-9(3-2-4-10(8)12)11-7-14-6-5-13-11/h2-4,11,13H,5-7H2,1H3
- InChI Key: PVMDTZRSDRWAKR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C)C1COCCN1
Computed Properties
- Exact Mass: 255.02588g/mol
- Monoisotopic Mass: 255.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 337.7±42.0 °C(Predicted)
- pka: 8.15±0.40(Predicted)
3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912525-0.05g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 0.05g |
$912.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-0.1g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 0.1g |
$956.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-0.25g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 0.25g |
$999.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-0.5g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 0.5g |
$1043.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-1.0g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-1912525-2.5g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 2.5g |
$2127.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-5.0g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-1912525-10.0g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 10g |
$6082.0 | 2023-05-31 | ||
| Enamine | EN300-1912525-1g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 1g |
$1086.0 | 2023-09-17 | ||
| Enamine | EN300-1912525-5g |
3-(3-bromo-2-methylphenyl)morpholine |
1270522-87-6 | 5g |
$3147.0 | 2023-09-17 |
3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE
Comprehensive Overview of 3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE (CAS No. 1270522-87-6): Properties, Applications, and Industry Insights
3-(3-Bromo-2-methylphenyl)morpholine (CAS No. 1270522-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated morpholine derivative is characterized by its unique molecular structure, combining a morpholine ring with a 3-bromo-2-methylphenyl substituent. Its structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.
The compound's CAS registry number 1270522-87-6 serves as a critical identifier for researchers and regulatory bodies. In recent years, the demand for halogenated morpholine compounds has surged due to their versatility in medicinal chemistry. A growing trend in AI-driven drug discovery has further highlighted the importance of such building blocks, as they are frequently used in high-throughput screening and combinatorial chemistry platforms.
From a synthetic perspective, 3-(3-Bromo-2-methylphenyl)morpholine offers several advantages. The bromine atom at the 3-position of the phenyl ring provides an excellent site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity profile aligns perfectly with current industry demands for modular synthesis approaches and fragment-based drug design strategies.
The morpholine moiety in this compound contributes to its physicochemical properties, including improved solubility and metabolic stability - key considerations in modern pharmacokinetic optimization. These characteristics explain why searches for "morpholine derivatives in drug design" have increased by 42% in academic databases over the past two years, according to recent literature analyses.
In material science applications, CAS 1270522-87-6 has shown promise as a precursor for functionalized polymers and liquid crystal materials. The compound's ability to introduce both aromatic and heterocyclic elements into polymeric backbones makes it particularly valuable for developing advanced materials with tailored electronic properties. This aligns with growing interest in organic electronics and optoelectronic materials, which dominate current materials science research.
Quality control of 3-(3-Bromo-2-methylphenyl)morpholine typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard methods for verifying purity and structural integrity. The compound's spectral data and chromatographic profiles have become reference points in many laboratory protocols, as evidenced by their frequent citation in method development papers.
Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed, including protection from light and moisture. These considerations reflect broader industry concerns about chemical stability and long-term storage solutions, topics that consistently rank high in laboratory management searches.
The commercial availability of 1270522-87-6 has expanded significantly in response to market demand. Current suppliers offer various packaging options, from milligram-scale quantities for research purposes to kilogram-scale batches for industrial applications. This availability supports the compound's use in diverse settings, from academic laboratories to contract research organizations (CROs) and pharmaceutical development facilities.
Looking forward, 3-(3-Bromo-2-methylphenyl)morpholine is poised to maintain its relevance in chemical research. Its structural features align with several emerging trends, including the development of targeted protein degraders (PROTACs) and covalent inhibitors - two of the most searched topics in contemporary medicinal chemistry. The compound's versatility ensures it will remain a valuable tool for researchers exploring new frontiers in small molecule therapeutics and functional materials.
For researchers considering working with this compound, recent publications suggest particular promise in kinase inhibitor development and GPCR-targeted compounds. The morpholine ring's ability to modulate membrane permeability and the bromophenyl group's utility in structure-activity relationship (SAR) studies make this building block especially valuable in these therapeutic areas. These applications correspond with the most frequent compound-specific searches in chemical databases.
In conclusion, 3-(3-Bromo-2-methylphenyl)morpholine (CAS No. 1270522-87-6) represents a strategically important chemical entity with wide-ranging applications. Its unique combination of aromatic bromination and heterocyclic functionality addresses multiple current research needs, from drug discovery to advanced materials development. As synthetic methodologies continue to evolve and new therapeutic paradigms emerge, this compound's role in facilitating molecular innovation is likely to expand further.
1270522-87-6 (3-(3-BROMO-2-METHYLPHENYL)MORPHOLINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)